Cas no 764-13-6 (2,5-Dimethyl-2,4-hexadiene)

2,5-Dimethyl-2,4-hexadiene is a conjugated diene with the molecular formula C8H14, characterized by its two double bonds separated by a single bond. This structure lends reactivity suitable for applications in organic synthesis, particularly in Diels-Alder reactions, where it serves as a diene component. Its symmetrical, branched alkyl substituents enhance stability while maintaining reactivity, making it a useful intermediate in the production of complex organic compounds. The compound is typically a clear, colorless liquid with moderate volatility. Its well-defined structure and predictable reactivity make it valuable in research and industrial settings for constructing cyclic frameworks or functionalized derivatives. Storage under inert conditions is recommended to preserve purity.
2,5-Dimethyl-2,4-hexadiene structure
2,5-Dimethyl-2,4-hexadiene structure
Product Name:2,5-Dimethyl-2,4-hexadiene
CAS No:764-13-6
MF:C8H14
MW:110.196762561798
MDL:MFCD00008904
CID:39779
PubChem ID:24893493
Update Time:2025-06-10

2,5-Dimethyl-2,4-hexadiene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethyl-2,4-hexadiene
    • 2,5-dimethyl-4-hexadiene
    • 4-Hexadiene,2,5-dimethyl-2
    • Biisobutenyl
    • Biisocrotyl
    • TIMTEC-BB SBB008758
    • DIISOCROTYL
    • 2,5-Dimethylhexa-2,4-diene
    • 2,5-Dimethyl-2,4-hexadiene (stabilized with BHT)
    • Diisocrotyl (stabilized with BHT)
    • NS00037782
    • EINECS 212-115-5
    • D0735
    • 2,4-Hexadiene, 2,5-dimethyl-
    • NSC 10812
    • AI3-26989
    • NSC10812
    • A838694
    • 2,5dimethyl-2,4-hexadiene
    • LS-13467
    • 764-13-6
    • DTXSID3022116
    • C8H14
    • 2,4-diene
    • InChI=1/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H
    • 2,5-Dimethyl-2,4-hexadiene, 96%
    • MFCD00008904
    • EE5YRI32X6
    • 1,1,4,4-TETRAMETHYLBUTA-1,3-DIENE
    • (CH3)2C=CHCH=C(CH3)2
    • 2,5-dimethyl-hexa-2,4-diene
    • AKOS009157108
    • FT-0610427
    • CHEBI:88821
    • F0001-1940
    • Q27160797
    • UNII-EE5YRI32X6
    • NSC-10812
    • 97%,stabilized with 60-100 ppm BHT
    • 1,1,4,4-Tetramethylbuta-1,3-diene; Biisobutenyl; Biisocrotyl; Diisocrotyl; NSC 10812;
    • 2,5-Dimethyl-2,4-hexadiene min.98%(GC)
    • MDL: MFCD00008904
    • Inchi: 1S/C8H14/c1-7(2)5-6-8(3)4/h5-6H,1-4H3
    • InChI Key: DZPCYXCBXGQBRN-UHFFFAOYSA-N
    • SMILES: C(/C)(\C)=C/C=C(\C)/C
    • BRN: 1733342

Computed Properties

  • Exact Mass: 110.11000
  • Monoisotopic Mass: 110.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 92
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.773 g/mL at 25 °C(lit.)
  • Melting Point: 11-14 °C (lit.)
  • Boiling Point: 135°C
  • Flash Point: Fahrenheit: 84.2 ° f
    Celsius: 29 ° c
  • Refractive Index: n20/D 1.476(lit.)
  • Solubility: 可溶于氯仿、乙酸乙酯
  • PSA: 0.00000
  • LogP: 2.91880
  • Vapor Pressure: 26.9 mmHg ( 37.7 °C)
    7.2 mmHg ( 20 °C)
  • Solubility: Soluble in ethanol, ether, benzene, chloroform.

2,5-Dimethyl-2,4-hexadiene Security Information

  • Symbol: GHS02 GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H226,H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:UN 3295 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16-S26-S36-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Safety Term:3
  • Packing Group:III
  • Risk Phrases:R10; R20/21/22; R36/37/38
  • Packing Group:III
  • Hazard Level:3
  • Storage Condition:Flammable area

2,5-Dimethyl-2,4-hexadiene Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,5-Dimethyl-2,4-hexadiene Pricemore >>

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2,5-Dimethyl-2,4-hexadiene Production Method

Production Method 1

Reaction Conditions
1.1 acidified, reflux
2.1 Catalysts: Niobic acid ;  600 psi, 220 °C
Reference
Variations on prins-like chemistry to produce 2,5-dimethylhexadiene from isobutanol
, United States, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Chromium copper oxide ;  320 °C
2.1 acidified, reflux
3.1 Catalysts: Niobic acid ;  600 psi, 220 °C
Reference
Variations on prins-like chemistry to produce 2,5-dimethylhexadiene from isobutanol
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: Niobic acid ;  600 psi, 220 °C
Reference
Variations on prins-like chemistry to produce 2,5-dimethylhexadiene from isobutanol
, United States, , ,

2,5-Dimethyl-2,4-hexadiene Raw materials

2,5-Dimethyl-2,4-hexadiene Preparation Products

2,5-Dimethyl-2,4-hexadiene Suppliers

Amadis Chemical Company Limited
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(CAS:764-13-6)2,5-Dimethyl-2,4-Hexadiene
Order Number:A838694
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:43
Price ($):157.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:764-13-6)2,5-二甲基-2,4-己二烯
Order Number:LE2474115;LE17635
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:764-13-6)2,5-Dimethyl-2,4-hexadiene
Order Number:sfd19704
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 2,5-Dimethyl-2,4-hexadiene

Recent Advances in the Study of 2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) in Chemical Biology and Pharmaceutical Research

2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) is a diene compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its conjugated double bonds and methyl substituents, serves as a valuable intermediate in organic synthesis and has been explored for its potential in drug discovery and development. The unique structural features of 2,5-Dimethyl-2,4-hexadiene make it a promising candidate for various chemical transformations, including Diels-Alder reactions, which are pivotal in the construction of complex molecular frameworks.

Recent studies have highlighted the role of 2,5-Dimethyl-2,4-hexadiene in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key building block in the preparation of heterocyclic compounds, which are often found in pharmaceuticals with antimicrobial, anti-inflammatory, and anticancer properties. The ability of 2,5-Dimethyl-2,4-hexadiene to participate in cycloaddition reactions has been exploited to generate novel scaffolds that can be further functionalized to enhance their biological activity. These advancements underscore the compound's potential in medicinal chemistry.

In addition to its synthetic utility, 2,5-Dimethyl-2,4-hexadiene has been investigated for its physicochemical properties and stability under various conditions. Studies have demonstrated that the compound exhibits favorable thermal stability, making it suitable for high-temperature reactions. Furthermore, its solubility profile in organic solvents has been characterized, providing insights into its handling and purification processes. These findings are critical for optimizing its use in large-scale pharmaceutical manufacturing.

The pharmacological potential of derivatives of 2,5-Dimethyl-2,4-hexadiene has also been a focus of recent research. Several studies have reported the evaluation of these derivatives for their biological activities, including enzyme inhibition and receptor binding. For example, certain derivatives have shown promising activity against specific enzymes involved in inflammatory pathways, suggesting their potential as anti-inflammatory agents. These findings open new avenues for the development of therapeutics targeting various diseases.

Despite the progress made, challenges remain in the application of 2,5-Dimethyl-2,4-hexadiene in drug development. Issues such as regioselectivity in its reactions and the need for improved synthetic methodologies to access more complex derivatives are areas of ongoing research. Addressing these challenges will be crucial for fully harnessing the potential of this compound in pharmaceutical applications. Collaborative efforts between chemists and biologists are expected to drive further innovations in this field.

In conclusion, 2,5-Dimethyl-2,4-hexadiene (CAS: 764-13-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in organic synthesis, coupled with its potential pharmacological applications, makes it a valuable asset in the quest for new therapeutic agents. Future research should focus on overcoming existing limitations and exploring novel applications of this compound to unlock its full potential in medicine and beyond.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:764-13-6)2,5-Dimethyl-2,4-Hexadiene
A838694
Purity:99%
Quantity:500ml
Price ($):157.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:764-13-6)2,5-二甲基-2,4-己二烯
LE2474115;LE17635
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email